Cas no 671201-03-9 (2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide)

• Product Name: 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• CAS No: 671201-03-9
• MF: C₂₀H₂₃FN₂OS
• MW: 358.472827196121
• CID: 5418595
• Update Time: 2025-06-09

2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[3-(piperidin-1-ylmethyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]benzamide
• 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

• Inchi： 1S/C20H23FN2OS/c21-17-9-3-2-7-15(17)19(24)22-20-16(13-23-11-4-1-5-12-23)14-8-6-10-18(14)25-20/h2-3,7,9H,1,4-6,8,10-13H2,(H,22,24)
• InChI Key： OWRODAHKBXWDSW-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCC=2C=1CN1CCCCC1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

Introduction to 2-Fluoro-N-{3-(Piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 671201-03-9)

2-Fluoro-N-{3-(Piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 671201-03-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated benzamide moiety and a piperidine-substituted cyclopentabthiophene scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclopentabthiophene core of the compound is a versatile building block in organic synthesis, known for its ability to form stable and functionalized structures. The fluorine substitution on the benzamide group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The piperidine moiety, on the other hand, introduces additional complexity and potential for interaction with biological targets.

Recent studies have highlighted the pharmacological properties of 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In addition to its anti-inflammatory effects, 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. The mechanism of action involves the modulation of multiple signaling pathways, including those involving NF-κB, PI3K/AKT, and MAPK.

The pharmacokinetic profile of 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound's high oral bioavailability and low toxicity make it a promising candidate for further clinical development.

One of the key challenges in the development of 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide is optimizing its drug delivery methods. Various formulations have been explored to enhance its bioavailability and target specificity. For example, nanoparticle-based delivery systems have shown promise in improving the therapeutic efficacy of this compound while minimizing side effects.

The safety profile of 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide has been evaluated in preclinical studies using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-fluoro-N-{3-(piperidin-1-yl)methyl-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 671201-03-9) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science.